DS-1-38

• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol
• InChI: InChI=1S/C21H18N2O3/c1-3-18-20(21(25)13-4-7-16(24)8-5-13)17-10-14(6-9-19(17)26-18)15-11-22-23(2)12-15/h4-12,24H,3H2,1-2H3
• InChIKey: RHWADIJMDAZXJI-UHFFFAOYSA-N

Research on SMO inhibitor resistance in SHH-medulloblastoma is hindered by inadequate EYA1 probes. DS-1-38 is a validated 1-benzofuran derivative targeting EYA1 phosphatase downstream of SMO. - Biochemical potency: Kd=76 µM; Cellular EC50=11.12 µM (Daoy) / 5.98 µM (TOV112) - In vivo efficacy: >40% lifespan increase at 20-40 mg/kg in murine SHH-MB models - Superior alternative to benzarone/benzbromarone with quantifiable EYA1 engagement - Available for immediate R&D procurement

DS-1-38: EYA1 Phosphatase Antagonist for SHH-Driven Tumor Research

DS-1-38 (DS38) is a small-molecule allosteric antagonist of the Eyes Absent 1 (EYA1) phosphatase, a critical driver of Sonic Hedgehog (SHH) signaling in SHH-subtype medulloblastoma (SHH-MB) [1]. This 1-benzofuran derivative was rationally designed from a benzarone scaffold and demonstrates a quantifiable advantage in both in vitro and in vivo models of SHH-MB compared to its structural progenitor . As a research tool, DS-1-38 provides a distinct mechanism of action by targeting EYA1's phosphatase activity, a node downstream of common SMO receptor mutations, offering a specific, evidence-backed avenue for studying therapeutic resistance in this pediatric brain cancer [2].

Pathway study fit EYA1 phosphatase allosteric antagonism in SHH signaling models

Research context SMO inhibitor resistance studies targeting downstream EYA1 node

Model-response context Reported in vivo brain exposure and SHH-MB model survival endpoint

• [1] Hwang GH, et al. A Benzarone Derivative Inhibits EYA to Suppress Tumor Growth in SHH Medulloblastoma. Cancer Res. 2024 Mar 15;84(6):872-886. doi: 10.1158/0008-5472.CAN-22-3784. View Source
• [2] MedChemExpress. DS-1-38 Product Page. View Source

Why DS-1-38 Cannot Be Substituted

Substituting DS-1-38 with the parent compound benzarone or the related benzbromarone introduces significant risk of experimental failure due to divergent target affinity, cellular potency, and in vivo efficacy. The chemical modification of the benzarone core to create DS-1-38 was specifically undertaken to enhance inhibitory characteristics against EYA1 [1]. These structural differences result in quantifiable changes in binding kinetics (Kd), cellular viability EC50 values, and in vivo pharmacodynamic outcomes, making DS-1-38 a non-interchangeable, superior tool for probing EYA1-specific biology in SHH-MB models. The data below demonstrate why procurement of the specific DS-1-38 compound is essential for reproducibility and scientific rigor.

Benzarone lacks reported EYA1 binding or SHH-MB cell viability data, limiting direct target-engagement comparison.

Benzbromarone primarily targets EYA3 phosphatase, not EYA1; its mechanism profile may not align with SHH-MB pathway studies.

Structural modifications alter binding kinetics and in vivo pharmacodynamic response; substitution may compromise model reproducibility.

• [1] Hwang GH, et al. A Benzarone Derivative Inhibits EYA to Suppress Tumor Growth in SHH Medulloblastoma. Cancer Res. 2024 Mar 15;84(6):872-886. doi: 10.1158/0008-5472.CAN-22-3784. View Source

DS-1-38: Quantitative Differentiation Data

EYA1 Binding Affinity

DS-1-38 binds directly to full-length EYA1 with a quantifiable dissociation constant (Kd), a key metric for target engagement. This data establishes a direct physical interaction, which is a prerequisite for its downstream effects. No comparable Kd data for benzarone or benzbromarone against full-length EYA1 is reported in the primary literature, highlighting a key analytical differentiation for DS-1-38.

EYA1 Binding Affinity

Class-level

76 µM Kd

Target engagement benchmark; comparator data unavailable.

FIDA assay, full-length EYA1; benzarone/benzbromarone not assessed.

Evidence Dimension	Binding Affinity (Kd) to Full-Length EYA1 Protein
Target Compound Data	76 µM
Comparator Or Baseline	Benzarone / Benzbromarone (Kd not reported for full-length EYA1)
Quantified Difference	N/A (Baseline Data Unavailable for Comparators)
Conditions	Flow-Induced Dispersion Analysis (FIDA) in PBS buffer, pH 7.4, with 3% DMSO, 1mM DTT, and 0.01% Pluronic acid.

Why This Matters

The measured Kd of 76 µM provides a benchmark for target engagement that is absent for structural analogs, enabling researchers to correlate functional effects with a quantifiable binding event.

Cellular Potency in SHH-MB Cell Lines

DS-1-38 demonstrates potent, dose-dependent inhibition of cell viability in the Daoy human medulloblastoma cell line, a model for SHH-MB. This contrasts with the parent compound benzarone, which does not have reported EC50 data in this disease-relevant cellular context, and the broader EYA inhibitor benzbromarone, whose primary EYA activity is reported against EYA3 (IC50=8.3 µM) rather than in a viability assay.

Cell Viability (Daoy)

Context-dependent

11.12 µM EC50

Cell viability endpoint context in SHH-MB model.

Daoy cell line, 5-day treatment; direct comparator data not available.

Evidence Dimension	Inhibition of Cell Viability (EC50)
Target Compound Data	11.12 µM
Comparator Or Baseline	Benzarone (EC50 not reported in Daoy cells); Benzbromarone (EYA3 IC50: 8.3 µM in phosphatase assay, not cell viability)
Quantified Difference	N/A (Different assay types and cellular contexts)
Conditions	Daoy human medulloblastoma cell line; 5-day treatment.

Why This Matters

The EC50 of 11.12 µM in a disease-relevant cell line provides a direct, quantifiable measure of DS-1-38's anti-proliferative effect, a critical benchmark for researchers comparing tool compounds for SHH-MB studies.

Potency in TOV112 SHH-Activated Cells

DS-1-38's activity is not limited to medulloblastoma; it also potently inhibits viability in TOV112 cells, an ovarian cancer line with highly activated SHH signaling. This broader anti-SHH activity profile differentiates DS-1-38 from compounds like benzarone or benzbromarone, whose reported cellular activities are either absent or focused on different biological targets (e.g., URAT1).

Cell Viability (TOV112)

Context-dependent

5.98 µM EC50

Context-dependent cell-model response in SHH-activated ovarian cancer cells.

TOV112 cell line, 5-day treatment; comparative data absent.

Evidence Dimension	Inhibition of Cell Viability (EC50)
Target Compound Data	5.98 µM
Comparator Or Baseline	Benzarone / Benzbromarone (No EC50 data reported for this cell line)
Quantified Difference	N/A (No comparative data)
Conditions	TOV112 human ovarian cell line with highly activated SHH signaling; 5-day treatment.

Why This Matters

The lower EC50 in TOV112 cells (5.98 µM) compared to Daoy cells (11.12 µM) suggests context-dependent potency and provides a second, independent quantitative benchmark for researchers studying SHH-driven malignancies beyond medulloblastoma.

In Vivo Efficacy and Brain Penetration

DS-1-38 demonstrates a clear in vivo advantage by significantly increasing lifespan in a genetically engineered mouse model of SHH-MB, a benefit directly linked to its ability to cross the blood-brain barrier. This represents a critical differentiator from many tool compounds that lack documented brain penetrance or in vivo efficacy. [1]

In Vivo Survival

Reported

DS-1-38 >40% lifespan increase vs vehicle

In vivo model-response endpoint context in SHH-MB mouse model.

SmoM2 mice, 20-40 mg/kg IP once weekly; brain-penetrant exposure reported.

Evidence Dimension	In Vivo Survival Benefit in SmoM2 SHH-MB Mouse Model
Target Compound Data	Increased lifespan by more than 40%
Comparator Or Baseline	Vehicle Control (DMSO)
Quantified Difference	>40% increase in lifespan
Conditions	Genetically engineered Rosa-26-SmoM2, Atoh-Cre mice; 20 mg/kg or 40 mg/kg administered intraperitoneally once per week from P7.

Why This Matters

The >40% increase in lifespan in a preclinical model provides strong evidence of in vivo target engagement and therapeutic potential, a key selection criterion for researchers planning to transition from in vitro to in vivo studies of SHH-MB.

• [1] Hwang GH, et al. A Benzarone Derivative Inhibits EYA to Suppress Tumor Growth in SHH Medulloblastoma. Cancer Res. 2024 Mar 15;84(6):872-886. doi: 10.1158/0008-5472.CAN-22-3784. View Source

DS-1-38 Research Applications

EYA1 Biology in SHH-MB Models

Use DS-1-38 to interrogate EYA1 phosphatase function in SHH-MB cell lines (e.g., Daoy) and patient-derived xenografts. Its quantifiable target engagement (Kd=76 µM) and anti-proliferative activity (EC50=11.12 µM) make it the preferred tool over benzarone or benzbromarone for studies requiring a compound with validated EYA1 binding and cellular efficacy in this disease context.

SMO Antagonist Resistance

Employ DS-1-38 in cell lines or models with acquired resistance to SMO inhibitors like Sonidegib or Vismodegib. As an allosteric EYA1 antagonist that acts downstream of SMO, DS-1-38 provides a chemical probe to bypass common resistance mechanisms and evaluate the therapeutic potential of targeting the SHH pathway at the EYA1 node. [1]

Brain-Penetrant EYA1 In Vivo Studies

Utilize DS-1-38 in preclinical mouse models of SHH-MB (e.g., SmoM2) for proof-of-concept studies of brain-penetrant EYA1 antagonists. The documented >40% increase in lifespan following systemic administration at 20-40 mg/kg provides a benchmark for in vivo efficacy and supports its use in pharmacokinetic/pharmacodynamic (PK/PD) studies. [2]

EYA1 Inhibition in Other SHH-Driven Cancers

Investigate the role of EYA1 in other SHH-activated malignancies, such as ovarian cancer, using the TOV112 cell line model. The higher potency observed in TOV112 cells (EC50=5.98 µM) compared to Daoy cells (11.12 µM) suggests context-dependent activity and provides a quantitative rationale for expanding research into additional cancer types.

Application

Selection Property

Validation Focus

EYA1 Phosphatase Study in SHH-MB Models

Target engagement assay context

Confirm EYA1 binding and cell viability endpoint

SMO Inhibitor Resistance Research

Downstream pathway study fit

Validate EYA1 antagonism in SMO-resistant models

Brain-Penetrant EYA1 Antagonist In Vivo Studies

Reported brain exposure context

Confirm CNS exposure and survival endpoint in mouse model

SHH-Driven Ovarian Cancer Cell-Model Research

Cell-model response context

Assess context-dependent potency in TOV112 and related lines

• [1] Hwang GH, et al. A Benzarone Derivative Inhibits EYA to Suppress Tumor Growth in SHH Medulloblastoma. Cancer Res. 2024 Mar 15;84(6):872-886. doi: 10.1158/0008-5472.CAN-22-3784. View Source
• [2] Hwang GH, et al. A Benzarone Derivative Inhibits EYA to Suppress Tumor Growth in SHH Medulloblastoma. Cancer Res. 2024 Mar 15;84(6):872-886. doi: 10.1158/0008-5472.CAN-22-3784. View Source